Cas no 1261445-55-9 (2,5-Bis(4-(trifluoromethoxy)phenyl)-3-nitropyridine)

• Product Name: 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-nitropyridine
• CAS No: 1261445-55-9
• MF: C₁₉H₁₀F₆N₂O₄
• MW: 444.284125804901
• CID: 4791344
• Update Time: 2025-05-19

2,5-Bis(4-(trifluoromethoxy)phenyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-nitropyridine

• Inchi： 1S/C19H10F6N2O4/c20-18(21,22)30-14-5-1-11(2-6-14)13-9-16(27(28)29)17(26-10-13)12-3-7-15(8-4-12)31-19(23,24)25/h1-10H
• InChI Key： DINFCBWOKQMPKO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C(=CC(=CN=1)C1C=CC(=CC=1)OC(F)(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 596
• XLogP3: 6.3
• Topological Polar Surface Area: 77.2

Additional information on 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-nitropyridine

2,5-Bis(4-(trifluoromethoxy)phenyl)-3-nitropyridine: A Comprehensive Overview

2,5-Bis(4-(trifluoromethoxy)phenyl)-3-nitropyridine (CAS No. 1261445-55-9) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with two trifluoromethoxy phenyl groups at the 2 and 5 positions, and a nitro group at the 3 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various research and industrial applications.

The synthesis of 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-nitropyridine involves a multi-step process that typically begins with the preparation of the trifluoromethoxy phenyl group. This is often achieved through nucleophilic aromatic substitution or other advanced organic reactions. The nitro group at the 3 position is introduced to enhance the compound's reactivity and electronic characteristics, making it suitable for further functionalization or integration into larger molecular frameworks.

Recent studies have highlighted the potential of 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-nitropyridine in drug discovery efforts, particularly in the development of novel therapeutic agents targeting specific biological pathways. The trifluoromethoxy group is known for its strong electron-withdrawing effects, which can modulate the electronic environment of the pyridine ring and influence its interaction with biological targets such as enzymes or receptors.

In addition to its pharmacological applications, 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-nitropyridine has also been explored for its role in materials science. Its rigid molecular structure and unique electronic properties make it a promising candidate for use in advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Researchers have demonstrated that incorporating this compound into polymer blends can significantly improve their optical and electrical properties.

From an environmental perspective, 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-nitropyridine has been studied for its biodegradation potential and ecological impact. Initial findings suggest that the compound exhibits moderate persistence in aquatic environments, which underscores the need for careful handling and disposal practices to minimize its environmental footprint.

Looking ahead, ongoing research into 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-nitropyridine is focused on expanding its applications in niche markets such as agrochemicals and specialty chemicals. Its ability to act as a precursor for more complex molecules has positioned it as a key intermediate in modern chemical synthesis.

In conclusion, 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-nitropyridine (CAS No. 1261445-55-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups continue to drive innovative research and development efforts, ensuring its relevance in both academic and industrial settings for years to come.